3-(4-fluorophenyl)-2-(methoxymethyl)-N-(4-methoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide

• Molecular Formula: C23H21FN4O3
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-2-(methoxymethyl)-N-(4-methoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C23H21FN4O3/c1-14-19(23(29)26-17-8-10-18(31-3)11-9-17)12-25-22-21(15-4-6-16(24)7-5-15)20(13-30-2)27-28(14)22/h4-12H,13H2,1-3H3,(H,26,29)
• InChI Key: ZPBZEPQZRWELER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=C(C(=NN12)COC)C3=CC=C(C=C3)F)C(=O)NC4=CC=C(C=C4)OC

Description

This compound is a pyrazolo[1,5-a]pyrimidine derivative with distinct substituents contributing to its structural and functional uniqueness:

• Position 2: Methoxymethyl, providing steric bulk and moderate polarity.
• Position 7: Methyl group, influencing steric accessibility and metabolic stability.
• Position 6: Carboxamide linked to a 4-methoxyphenyl moiety, enabling hydrogen bonding and target engagement.

Pyrazolo[1,5-a]pyrimidines are privileged scaffolds in medicinal chemistry due to their versatility in targeting enzymes (e.g., kinases) and receptors.

Preparation Methods

The synthesis of 3-(4-fluorophenyl)-2-(methoxymethyl)-N-(4-methoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide involves multiple steps, including the formation of the pyrazolo[1,5-a]pyrimidine core and the subsequent introduction of the functional groups. The synthetic route typically starts with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold, followed by the introduction of the fluorophenyl, methoxymethyl, and methoxyphenyl groups under specific reaction conditions. Industrial production methods may involve optimizing these steps to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the fluorophenyl and methoxyphenyl groups, using reagents like halogens or nucleophiles.

Hydrolysis: The carboxamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

3-(4-fluorophenyl)-2-(methoxymethyl)-N-(4-methoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory conditions.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-2-(methoxymethyl)-N-(4-methoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to modulate signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Key Observations:

Position 7 Modifications: The target compound’s methyl group at position 7 contrasts with amine (), trifluoromethyl (), and ketone () substituents in analogues. Ketone-containing analogues (e.g., MK74) exhibit strong kinase inhibition due to hydrogen-bonding capabilities, suggesting the target compound’s methyl group may trade potency for stability .

Carboxamide Position and Selectivity :

• The target compound’s carboxamide at position 6 differs from carboxamides at position 2 () or 3 (). Position 6 is critical for binding to hinge regions in kinases, as seen in ATP-competitive inhibitors .
• Analogues with 4-methoxyphenyl-carboxamide (target compound) versus pyridin-2-ylmethyl-amine () show divergent biological targets (anti-mycobacterial vs. kinase inhibition).

Fluorophenyl vs. Other Aromatic Groups :

• The 4-fluorophenyl group at position 3 in the target compound provides moderate lipophilicity and metabolic resistance compared to 3,5-bis(trifluoromethyl)phenyl () or dichlorophenyl () groups, which increase lipophilicity but may reduce solubility.

Heterocyclic Core Variations

Compound Class	Example Compound	Key Differences from Target Compound	Implications	Evidence ID
Pyrazolo[1,5-a]pyrimidine	Target compound	-	-	-
Thiazolo[3,2-a]pyrimidine	5-(4-Methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide	Sulfur atom in core; ketone at position 3	Altered electronic properties; redox activity
Triazolo[1,5-a]pyrimidine	2-((2-(1,3-Dioxolan-2-yl)ethyl)thio)-7-(3-methoxyphenyl)-N-(4-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide	Additional nitrogen in core; dihydro structure	Enhanced rigidity; potential for DNA intercalation

Key Observations:

• Thiazolo[3,2-a]pyrimidines () exhibit redox activity due to sulfur, unlike the target compound’s pyrazolo core.
• Triazolo[1,5-a]pyrimidines () introduce a third nitrogen, increasing polarity and hydrogen-bonding capacity.